Cas no 1361783-66-5 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1361783-66-5
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4932940
• Update Time: 2025-10-30

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)8-7(4-14)6(2)5-15-9(8)10(12)13/h5,10H,3-4,14H2,1-2H3
• InChI Key： GZBPUKIMBRXOCT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(CN)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1361783-66-5): A Comprehensive Overview

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1361783-66-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both amine and ester functionalities, along with the incorporation of fluorine atoms, contributes to its remarkable reactivity and potential applications in drug discovery.

Thename long tail keyword, which encompasses its full chemical designation, highlights its structural complexity and the specific substitutions that define its chemical identity. The ethyl ester moiety at the 3-position of the pyridine ring not only influences the compound's solubility and stability but also serves as a crucial site for further functionalization. This makes Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate a valuable building block for synthesizing more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. The unique properties of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate have positioned it as a key candidate in this endeavor. Its molecular framework, which includes both electron-donating and electron-withdrawing groups, allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles. This balance is essential for designing drugs that can interact selectively with biological targets while minimizing off-target effects.

One of the most compelling aspects of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate is its potential in modulating enzyme activity. The amine group at the 4-position can serve as a hydrogen bond acceptor or donor, facilitating interactions with protein targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a popular modification in drug design. These features have prompted researchers to explore its utility in developing inhibitors for various enzymes implicated in human diseases.

Recent studies have demonstrated the compound's efficacy in preclinical models as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate as a scaffold, scientists have been able to develop novel inhibitors with improved selectivity and potency. These findings underscore the compound's significance in advancing targeted therapies.

The synthesis of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the amine and ester groups. The incorporation of fluorine atoms requires specialized methodologies to ensure high yield and purity. These synthetic challenges have driven innovation in catalytic systems and reaction conditions, contributing to the broader field of organic synthesis.

The versatility of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate extends beyond its role as an intermediate in drug development. It has also been explored as a ligand in coordination chemistry, where its ability to chelate metal ions opens up possibilities for designing catalysts with tailored properties. Such catalysts could find applications in industrial processes, further highlighting the compound's broad utility.

In conclusion, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1361783-66-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation.